2-(Methylthio)-6,7-dihydro-5H-pyrrolo[3,4-D]pyrimidine

• Molecular Formula: C7H9N3S
• Molecular Weight: 167.23 g/mol
• IUPAC Name: 2-methylsulfanyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine
• InChI: InChI=1S/C7H9N3S/c1-11-7-9-3-5-2-8-4-6(5)10-7/h3,8H,2,4H2,1H3
• InChI Key: YHMAHRCBXIAGBP-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=C2CNCC2=N1

Description

2-(Methylthio)-6,7-dihydro-5H-pyrrolo[3,4-D]pyrimidine is a useful research compound. Its molecular formula is C7H9N3S and its molecular weight is 167.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of tert-butyl 2-(methylthio)-5,7-dihydro-6H-pyrrolo[3,4-d]pyrimidine-6-carboxylate (1.43 g, 5.36 mmol) in dichloromethane (10 mL) was added a solution of trifluoroacetic acid (4.0 mL, 52 mmol) in dichloromethane (5 mL). The solution was stirred at room temperature for 3 hours. The dichloromethane was removed in vacuo. The residue was dissolved in water, treated with 5M sodium hydroxide to pH=14 and extracted with dichloromethane (5×10 mL). The organic layer was dried (MgSO4) filtered and evaporated to give the title compound (870 mg, 97%).

Synthesis routes and methods II

Procedure details

To 1.5 g of the product from Step A was added 15 mL (4.0 M in 1,4-dioxane) of hydrochloric acid and the solution stirred for 1 h and then concentrated in vacuo. The crude residue was chromatographed on a Biotage® system (silica gel, 0 to 50% methanol/ethyl acetate, 1% ammonium hydroxide) to give the title compound as a white solid. LC/MS 167.3 (M+1).